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Xanthosine Dihydrate Xanthosine Dihydrate
Brand Name: Vulcanchem
CAS No.: 5968-90-1
VCID: VC0120459
InChI: InChI=1S/C10H12N4O6.2H2O/c15-1-3-5(16)6(17)9(20-3)14-2-11-4-7(14)12-10(19)13-8(4)18;;/h2-3,5-6,9,15-17H,1H2,(H2,12,13,18,19);2*1H2/t3-,5-,6-,9-;;/m1../s1
SMILES: C1=NC2=C(N1C3C(C(C(O3)CO)O)O)NC(=O)NC2=O.O.O
Molecular Formula: C10H16N4O8
Molecular Weight: 320.26 g/mol

Xanthosine Dihydrate

CAS No.: 5968-90-1

Reference Standards

VCID: VC0120459

Molecular Formula: C10H16N4O8

Molecular Weight: 320.26 g/mol

Xanthosine Dihydrate - 5968-90-1

CAS No. 5968-90-1
Product Name Xanthosine Dihydrate
Molecular Formula C10H16N4O8
Molecular Weight 320.26 g/mol
IUPAC Name 9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-2,6-dione;dihydrate
Standard InChI InChI=1S/C10H12N4O6.2H2O/c15-1-3-5(16)6(17)9(20-3)14-2-11-4-7(14)12-10(19)13-8(4)18;;/h2-3,5-6,9,15-17H,1H2,(H2,12,13,18,19);2*1H2/t3-,5-,6-,9-;;/m1../s1
Standard InChIKey ZCCPXSQIUORWCO-LGVAUZIVSA-N
Isomeric SMILES C1=NC2=C(N1[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)NC(=O)NC2=O.O.O
SMILES C1=NC2=C(N1C3C(C(C(O3)CO)O)O)NC(=O)NC2=O.O.O
Canonical SMILES C1=NC2=C(N1C3C(C(C(O3)CO)O)O)NC(=O)NC2=O.O.O
Synonyms 3,9-Dihydro-9-β-D-ribofuranosyl-1H-purine-2,6-dione Dihydrate; Xanthine Riboside Dihydrate;9-β-D-Ribofuranosylxanthine Dihydrate; NSC 18930 Dihydrate; Xanthine-9 β-D-Ribofuranoside Dihydrate;
PubChem Compound 18530347
Last Modified Nov 11 2021
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